Cas no 2000011-12-9 (tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate
• CAS No: 2000011-12-9
• MF: C₁₃H₁₅F₂NO₃
• MW: 271.259910821915
• CID: 5760204
• PubChem ID: 139026640
• Update Time: 2025-05-19

tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21180483
• tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate
• FC1=C(C=CC(=C1)F)C(CNC(OC(C)(C)C)=O)=O
• 2000011-12-9
• EN300-4750548
• Carbamic acid, N-[2-(2,4-difluorophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H15F2NO3/c1-13(2,3)19-12(18)16-7-11(17)9-5-4-8(14)6-10(9)15/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： JDXZDQKQKKNEAR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CNC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 271.10199966g/mol
• Monoisotopic Mass: 271.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate

Comprehensive Guide to tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate (CAS No. 2000011-12-9)

tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate (CAS No. 2000011-12-9) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. This compound features a difluorophenyl moiety, which enhances its reactivity and selectivity in various synthetic pathways. Researchers and industries value this compound for its role as a key intermediate in the development of bioactive molecules.

The structural uniqueness of tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate lies in its tert-butyl carbamate group, which provides stability during synthetic transformations. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring further increases its utility in medicinal chemistry, where fluorine substitution is often employed to improve metabolic stability and binding affinity. This makes the compound a hot topic in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds like tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate has surged due to their applications in next-generation pharmaceuticals and advanced materials. The compound is frequently discussed in scientific forums and patent filings, highlighting its relevance in cutting-edge research. Its CAS No. 2000011-12-9 is often searched in academic databases, reflecting its importance in synthetic chemistry.

One of the most common questions about tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate is its synthesis route. The compound is typically prepared through a multi-step process involving the reaction of 2,4-difluorophenylacetic acid derivatives with tert-butyl carbamate under controlled conditions. Researchers also inquire about its solubility and storage recommendations, which are critical for laboratory handling.

The pharmaceutical applications of tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate are particularly noteworthy. It serves as a precursor in the synthesis of enzyme inhibitors and receptor modulators, which are pivotal in treating diseases like cancer and metabolic disorders. Additionally, its role in agrochemical formulations has been explored, making it a versatile compound in both human and plant health.

From a market perspective, the global demand for tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate is expected to grow, driven by advancements in precision medicine and sustainable agriculture. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and industrial players. The compound's CAS No. 2000011-12-9 is often referenced in procurement databases, underscoring its commercial significance.

In summary, tert-butyl N-[2-(2,4-difluorophenyl)-2-oxoethyl]carbamate (CAS No. 2000011-12-9) is a highly valuable compound with broad applications in modern chemistry. Its unique structural features and reactivity profile make it indispensable in drug development and material innovation. As research continues to uncover new uses, this compound will likely remain a focus of scientific inquiry and industrial application.